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Compound of Interest

Compound Name: 2-Isopropoxyethanol

Cat. No.: B094787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropoxyethanol, also known as Isopropyl Cellosolve®, is an organic compound with the

CAS number 109-59-1.[1] It is a colorless liquid characterized by a mild, ethereal odor and

belongs to the glycol ether family.[1][2] Structurally, it consists of an isopropyl group attached to

an ethylene glycol backbone, giving it both ether and alcohol functionalities.[3] This

amphipathic nature makes it soluble in water as well as many organic solvents, rendering it

highly versatile.[4][5]

Primarily, 2-isopropoxyethanol is utilized as a solvent in the manufacturing of paints, coatings,

lacquers, resins, and cleaning products.[3][6] For professionals in drug development and

pharmaceuticals, its properties are of interest for its potential use as a solvent, a chemical

intermediate in the synthesis of active pharmaceutical ingredients (APIs), and for its surfactant-

like properties which can be beneficial in formulations.[7][8] This guide provides a

comprehensive overview of its physicochemical properties, key experimental protocols, and

metabolic pathways to support its evaluation and application in a research and development

context.

Physicochemical Properties
The fundamental physical and chemical characteristics of 2-isopropoxyethanol are

summarized in the table below. These properties are essential for its handling, storage, and
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application in various experimental and manufacturing settings.

Property Value Source(s)

CAS Number 109-59-1 [6]

Molecular Formula C5H12O2 [6]

Molecular Weight 104.15 g/mol [6]

Appearance Colorless liquid [6]

Odor Mild, ethereal [2]

Density 0.903 g/mL at 25 °C [9]

Boiling Point 143 °C (at 760 mmHg) [10]

42-44 °C (at 13 mmHg) [9]

Melting Point -60 °C [9]

Flash Point 45 °C (113 °F) [10][11]

Vapor Pressure 3 mmHg [2]

5.99 hPa at 25 °C [12]

Vapor Density 3.6 (Air = 1.0) [12]

Refractive Index n20/D 1.41 [9]

Water Solubility Soluble (>100 g/L) [9][13]

LogP (Octanol/Water) 0.43 at 20 °C [8]

Autoignition Temp. 240 °C [8]

Toxicological and Safety Data
Understanding the toxicological profile and safety requirements is critical for handling 2-
isopropoxyethanol in a laboratory or industrial environment. Key GHS classifications and

acute toxicity values are presented below. The substance is considered a flammable liquid and

is harmful if inhaled or in contact with skin.[12][14]
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Parameter Value / Classification Source(s)

GHS Classification

Flammable Liquid (Category

3), Acute Toxicity Dermal

(Category 4), Acute Toxicity

Inhalation (Category 4),

Serious Eye Irritation

(Category 2), Skin Irritation

(Category 2)

[3][12]

Signal Word Warning [12]

Hazard Statements

H226: Flammable liquid and

vapor; H312: Harmful in

contact with skin; H332:

Harmful if inhaled; H315:

Causes skin irritation; H319:

Causes serious eye irritation

[12][15]

LD50 Oral (Rabbit) 5111 mg/kg [8]

LD50 Dermal (Rabbit) 1445 mg/kg [8]

LC50 Inhalation (Rat) 3100 mg/m³/4h [1]

Primary Health Effects

Irritating to eyes, mildly

irritating to skin and respiratory

tract.[13] In animal studies

(rats), it may have effects on

the blood, causing hemolytic

anemia.[16]

Key Experimental Protocols
Detailed methodologies are crucial for reproducing scientific findings and for the validation of

analytical techniques. Below are protocols for a key toxicological study and a common

analytical method for quantification.

Protocol: Induction of Hemolytic Anemia in Rats
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This protocol is based on studies investigating the hemolytic effects of glycol ethers.[16] The

primary metabolite, isopropoxyacetic acid, is believed to be responsible for the hemolytic

action. The study aims to evaluate hematological indices following exposure.

Objective: To assess the time- and dose-dependent hemolytic effects of 2-isopropoxyethanol
in a rodent model.

Materials:

Male Wistar rats

2-Isopropoxyethanol (CAS 109-59-1)

Saline solution (vehicle)

Syringes for subcutaneous injection

Equipment for blood collection (e.g., capillary tubes)

Automated hematology analyzer

Methodology:

Animal Dosing: Male Wistar rats are treated with single subcutaneous injections of 2-
isopropoxyethanol.[16]

Dose Groups: The compound is administered at doses of 0 (vehicle control), 0.625, 1.25,

and 2.5 mmol/kg body weight.[16]

Sample Collection: Blood samples are collected from the tail vein at multiple time points

post-administration, such as 0, 6, 24, 48, 144, 216, and 600 hours.[16]

Analysis: The collected blood samples are analyzed for a panel of hematological indices.[16]

Key parameters to measure include:

Red blood cell (RBC) count

Total hemoglobin concentration
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Packed cell volume (PCV) / Hematocrit (HCT)

Mean cell volume (MCV)

Plasma hemoglobin concentration

Reticulocyte count

Data Interpretation: A decrease in RBC, hemoglobin, and PCV, coupled with an increase in

MCV (indicating cell swelling), plasma hemoglobin, and reticulocytes, is indicative of

hemolytic anemia.[16]

Protocol: Determination in Workplace Air by GC-FID
This validated method describes the quantification of 2-isopropoxyethanol in air samples,

which is essential for monitoring occupational exposure.[13]

Objective: To quantify the concentration of 2-isopropoxyethanol in a defined volume of air

using thermal desorption followed by gas chromatography with a flame ionization detector (GC-

FID).

Materials:

Sorbent tubes packed with Chromosorb 106

Personal air sampling pump

Thermal desorber unit coupled to a GC-FID system

2-Isopropoxyethanol (analytical standard)

Cyclooctane (internal standard)

Solvents for stock solution preparation (e.g., 1,3-dioxolane, dimethoxymethane)[12]

Methodology:

Air Sampling:
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A defined volume of air is drawn through a Chromosorb 106 sorbent tube using a

calibrated pump.

For an 8-hour time-weighted average (TWA), a typical flow rate is 5 mL/min for 2 hours,

yielding a sample volume of 600 mL.[13]

Sample Preparation:

Cyclooctane is added to the samples as an internal standard before analysis.[13]

Thermal Desorption:

The loaded sorbent tube is placed in a thermal desorber.

The tube is heated, and the desorbed analytes are transferred by a carrier gas to a cold

trap.

The cold trap is then rapidly heated, injecting the analytes as a narrow band onto the GC

column.[12]

Gas Chromatography:

Column: (Example) DB-5 or similar non-polar capillary column.

Carrier Gas: Helium or Hydrogen.

Temperature Program: An appropriate temperature gradient is used to separate 2-
isopropoxyethanol from other volatile compounds.

Detector: Flame Ionization Detector (FID).

Quantification:

A multi-point calibration curve is generated by analyzing standards of known

concentrations.

The concentration of 2-isopropoxyethanol in the sample is determined by comparing its

peak area (normalized to the internal standard) against the calibration curve.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/synthesis/pse-5247gg734f8c462fcc95041b3b668059
https://www.benchchem.com/synthesis/pse-5247gg734f8c462fcc95041b3b668059
https://www.zora.uzh.ch/entities/publication/c9389cee-4b5b-4d5a-99ca-80501d6a3fb5
https://www.benchchem.com/product/b094787?utm_src=pdf-body
https://www.benchchem.com/product/b094787?utm_src=pdf-body
https://www.benchchem.com/product/b094787?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-5247gg734f8c462fcc95041b3b668059
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The limit of quantification for this method is approximately 4.48 mg/m³ for a 600 mL air

sample.[13]

Visualized Workflows and Pathways
Diagrams created using Graphviz provide clear visual representations of complex processes,

from chemical synthesis to biological metabolism.

Industrial Synthesis Workflow
The most common industrial method for producing 2-isopropoxyethanol involves the reaction

of ethylene oxide with isopropyl alcohol.[3]
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1. Air Sampling
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2. Sample Preparation
(Add Internal Standard)

3. Thermal Desorption
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4. Analyte Injection
(Rapid heating of cold trap)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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